molecular formula C14H8F4N2O3 B8758721 N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide

N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide

Cat. No. B8758721
M. Wt: 328.22 g/mol
InChI Key: IFEDTXJNFZIHEH-UHFFFAOYSA-N
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Description

N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C14H8F4N2O3 and its molecular weight is 328.22 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H8F4N2O3

Molecular Weight

328.22 g/mol

IUPAC Name

N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide

InChI

InChI=1S/C14H8F4N2O3/c15-11-5-4-10(7-12(11)20(22)23)19-13(21)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H,19,21)

InChI Key

IFEDTXJNFZIHEH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 4-Fluoro-3-nitro-aniline (2.00 g, 12.8 mmol), 3-Trifluoromethyl-benzoyl chloride (1.895 mL, 12.8 mmol), Hunig's base (4.463 mL, 25.6 mmol) in tetrahydrofuran (50 ml) was stirred at room temperature for 1 hour. Afterwards water (450 mL) was added to the solution and the resultant solid was collected by filtration and dried in a vacuum oven to provide the title compound (3.311 g, 97%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.895 mL
Type
reactant
Reaction Step One
Quantity
4.463 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
450 mL
Type
reactant
Reaction Step Two
Yield
97%

Synthesis routes and methods II

Procedure details

The title compound was synthesized from 4-fluoro-3-nitro-phenylamine (2.00 g, 12.81 mmol) dissolved in THF (25 ml) and Hunig's base (3.312 g, 25.62 mmol) to which was added 3-trifluoromethyl-benzoyl chloride (2.672 g, 12.81 mmol) drop wise over 10 minutes. Reaction mixture was stirred at room temperature for 1 hr at which time water was added and the title compound was collected by filtration (3.11 g, 97%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
3.312 g
Type
reactant
Reaction Step Two
Quantity
2.672 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Four

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